4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-[2-(4-fluorophenyl)ethyl]pyrrolidin-2-one
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Description
4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-[2-(4-fluorophenyl)ethyl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C14H15FN4OS and its molecular weight is 306.36 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Interactions and Crystallography
Research involving 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-[2-(4-fluorophenyl)ethyl]pyrrolidin-2-one and its derivatives has explored their molecular interactions and crystallography. For example, El-Emam et al. (2020) synthesized and analyzed the crystal structures of three adamantane-1,3,4-thiadiazole hybrid derivatives, utilizing quantum theory of atoms-in-molecules (QTAIM) approach and PIXEL method to characterize intra- and intermolecular interactions. Their findings highlighted the significant roles of N–H⋯N hydrogen bonding and H–H bonding in stabilizing these crystal structures (El-Emam et al., 2020).
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal activities of compounds related to this compound have been a focus of several studies. For instance, Bayrak et al. (2009) conducted synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide and evaluated their antimicrobial activities, revealing that most compounds showed good to moderate activity (Bayrak et al., 2009). Another study by Holla et al. (2003) explored the synthesis of fluorine-containing thiadiazolotriazinones as potential antibacterial agents, showing promising activity in the range of 10 μg/mL concentrations (Holla et al., 2003).
Anticancer Activity
Research into the anticancer activity of thiadiazole derivatives has shown promising results. Qin et al. (2020) synthesized novel pyridazinone derivatives containing the 1,3,4-thiadiazole moiety and characterized their anticancer activity, finding that some compounds exhibited superior inhibitory activity against cancer cell lines (Qin et al., 2020). Additionally, Gomha et al. (2015) prepared a series of arylazothiazoles and 1,3,4-thiadiazoles using a novel catalyst and evaluated their anticancer activity, revealing promising activity, especially in compounds with phenyl- and thiophen-2-yl-substituted 1,3-thiazole derivatives (Gomha et al., 2015).
Properties
IUPAC Name |
4-(5-amino-1,3,4-thiadiazol-2-yl)-1-[2-(4-fluorophenyl)ethyl]pyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15FN4OS/c15-11-3-1-9(2-4-11)5-6-19-8-10(7-12(19)20)13-17-18-14(16)21-13/h1-4,10H,5-8H2,(H2,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDBMJQISXADGHO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CCC2=CC=C(C=C2)F)C3=NN=C(S3)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15FN4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.